1-(naphthalen-2-ylmethyl)-1H-indole-3-carbaldehyde

• IUPAC Name: 1-(naphthalen-2-ylmethyl)indole-3-carbaldehyde
• InChI: InChI=1S/C20H15NO/c22-14-18-13-21(20-8-4-3-7-19(18)20)12-15-9-10-16-5-1-2-6-17(16)11-15/h1-11,13-14H,12H2
• InChI Key: XOLTVVHOSWSNSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)CN3C=C(C4=CC=CC=C43)C=O
• Molecular Formula: C20H15NO
• DSSTOX Substance ID: DTXSID80396635
• Molecular Weight: 285.3 g/mol
• CAS RN: 720696-45-7

Description

The compound “1-(naphthalen-2-ylmethyl)-1H-indole-3-carbaldehyde” is a complex organic molecule that contains a naphthalene ring, an indole ring, and a carbaldehyde group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the aromatic rings and the carbaldehyde group. The aromatic rings might participate in electrophilic aromatic substitution reactions, while the carbaldehyde group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings might contribute to its stability and rigidity, while the carbaldehyde group could affect its polarity.

Scientific Research Applications

Organic Synthesis and Click Chemistry

1-(naphthalen-2-ylmethyl)-1H-indole-3-carbaldehyde serves as a valuable building block in organic synthesis. . This reaction allows the formation of triazole bonds, which are crucial for designing new molecules.

Biheterocyclic Phosphonic α-Amino Esters

The compound has been utilized in the synthesis of biheterocyclic phosphonic α-amino esters. These derivatives exhibit interesting properties and have potential applications in drug discovery and materials science. .

Fluorescent Probes and Imaging Agents

Researchers have explored the use of naphthalene-based compounds as fluorescent probes. While not directly related to this specific compound, similar naphthalene derivatives have been investigated for their photophysical properties and imaging capabilities. .

Natural Product Chemistry

While not a naturally occurring compound, 1-(naphthalen-2-ylmethyl)-1H-indole-3-carbaldehyde shares structural similarities with natural naphthalenes. . Although not directly related, this compound could contribute to our understanding of naphthalene-based natural products.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

Without specific safety data, it’s difficult to provide accurate information on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The study and application of this compound would depend on its intended use. It could be of interest in various fields such as medicinal chemistry, materials science, or synthetic chemistry, depending on its properties and reactivity.